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Chemical Profile & General Properties

The following table summarizes the key identifiers and available data for BMIM TFSI from the search

results [1] [2] [3]:

Property Type Value / Description

IUPAC Name 1-Butyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide

Synonyms BMIM-TFSI; BMI-TFSI [3]

CAS Number 174899-83-3 [3]

Molecular Formula C₁₀H₁₅F₆N₃O₄S₂ [2] [3]

Molecular Weight 419.36 g/mol [3]

Appearance Colorless to light yellow liquid [3]

Key Applications HIV-1 integrase inhibitor [3]; Lubricant [4]; Enzymatic reaction medium [1]

Experimentally Determined Properties
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The search results included experimental data on the interactions and structural properties of BMIM TFSI,

particularly when mixed with other ionic liquids. The methodologies from these studies can serve as a

reference for determining properties like refractive index [1].

Experimental Focus Key Findings Methodology Overview

| Structure & Interactions in Mixtures | Primary interaction sites are C2H on the cation, O atoms of SO₃

on [TfO]⁻, and O atoms of S=O on [TFSI]⁻. Adding BMIMTFSI weakens hydrogen bonds. | • Sample

Prep: BMIMTfO–BMIMTFSI mixtures prepared by weighing. • FTIR Spectroscopy: Using ZnSe and Ge

ATR crystals. • Computational Analysis: Quantum chemical calculations and Molecular Dynamics (MD)

simulations to optimize ion structures and identify interaction sites. |

How to Locate Specific Physical Data

The refractive index is a fundamental physical property often found in commercial chemical catalogs or

dedicated datasets. Here are practical steps you can take to find it:

Check Chemical Supplier Datasheets: Major suppliers of ionic liquids (such as MedChemExpress
as mentioned in [3]) typically provide comprehensive physical property data, including refractive
index, in their product specifications.

Consult Specialized Databases: Search dedicated chemical databases like PubChem [2], which
often aggregate physical and thermodynamic data from multiple sources.

Review Experimental Papers: Look for research articles focused on synthesizing and characterizing
BMIM TFSI. These studies almost always include measurements of key properties like density,

viscosity, and refractive index.

Property Relationships of BMIM TFSI

The search results highlight that the properties of BMIM TFSI, such as its lubrication performance and

interaction with other molecules, are influenced by its nanoscale structure. The diagram below illustrates

these relationships [5] [1] [4].
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> Key property relationships of BMIM TFSI, based on its molecular structure and interactions, influencing

its experimental behavior.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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